5-(Cyclopropylmethyl)-2-iodophenol
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Description
5-(Cyclopropylmethyl)-2-iodophenol is a phenolic derivative characterized by a hydroxyl group (-OH) on a benzene ring substituted with a cyclopropylmethyl group at position 5 and an iodine atom at position 2. Its molecular formula is C₁₀H₁₁IO, with an estimated molecular weight of 274.10 g/mol.
Properties
Molecular Formula |
C10H11IO |
|---|---|
Molecular Weight |
274.10 g/mol |
IUPAC Name |
5-(cyclopropylmethyl)-2-iodophenol |
InChI |
InChI=1S/C10H11IO/c11-9-4-3-8(6-10(9)12)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2 |
InChI Key |
UHPIWVOUHJLBRU-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CC2=CC(=C(C=C2)I)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(Cyclopropylmethyl)-2-iodophenol typically involves the iodination of a phenol derivative followed by the introduction of the cyclopropylmethyl group. One common method is the electrophilic aromatic substitution reaction where iodine is introduced to the phenol ring using iodine and an oxidizing agent such as sodium iodate. The cyclopropylmethyl group can be introduced via a Grignard reaction, where cyclopropylmethyl magnesium bromide reacts with the iodinated phenol under anhydrous conditions.
Industrial Production Methods
Industrial production of 5-(Cyclopropylmethyl)-2-iodophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product can be achieved through techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
5-(Cyclopropylmethyl)-2-iodophenol undergoes various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The iodine atom can be reduced to form a hydrogen atom, resulting in the formation of 5-(Cyclopropylmethyl)phenol.
Substitution: The iodine atom can be substituted with other nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea under appropriate conditions.
Major Products
Oxidation: Formation of quinones.
Reduction: Formation of 5-(Cyclopropylmethyl)phenol.
Substitution: Formation of various substituted phenol derivatives depending on the nucleophile used.
Scientific Research Applications
5-(Cyclopropylmethyl)-2-iodophenol has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the development of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 5-(Cyclopropylmethyl)-2-iodophenol involves its interaction with molecular targets such as enzymes and receptors. The phenol group can form hydrogen bonds with active sites of enzymes, while the iodine atom can participate in halogen bonding. These interactions can modulate the activity of the target proteins and influence various biochemical pathways.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The table below compares substituents, molecular weights, and key properties of 5-(Cyclopropylmethyl)-2-iodophenol with analogs:
Key Observations:
- The iodine atom, being electron-withdrawing, may deactivate the aromatic ring toward electrophilic substitution compared to Thymol’s electron-donating methyl and isopropyl groups .
- Reactivity : The iodine substituent enhances susceptibility to nucleophilic aromatic substitution or oxidative degradation, unlike Thymol, which is more stable due to its alkyl groups.
Physicochemical Properties
Notes:
- The iodine atom in 5-(Cyclopropylmethyl)-2-iodophenol may lead to photodegradation, requiring storage in dark conditions.
- Thymol’s lower molecular weight and non-halogenated structure make it more volatile and suitable for essential oils .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
